Cas no 1784887-01-9 (5-Bromo-1-ethyl-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Bromo-1-ethyl-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1784887-01-9
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• CID: 5171990
• Update Time: 2025-08-05

5-Bromo-1-ethyl-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-bromo-1-ethyl-

• Inchi： 1S/C5H6BrN3O2/c1-2-9-4(6)3(5(10)11)7-8-9/h2H2,1H3,(H,10,11)
• InChI Key： LVKNECDGJRYFHW-UHFFFAOYSA-N
• SMILES： N1(CC)C(Br)=C(C(O)=O)N=N1

Additional information on 5-Bromo-1-ethyl-1H-[1,2,3]triazole-4-carboxylic acid

5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid: A Comprehensive Overview

5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid, also known by its CAS registry number CAS No. 1784887-01-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a bromine atom at the 5-position and an ethyl group at the 1-position of the triazole ring, with a carboxylic acid group attached at the 4-position. These functional groups confer unique chemical and physical properties to the molecule, making it a versatile building block for various chemical transformations.

The synthesis of 5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid typically involves multi-step organic reactions. One common approach is the click chemistry methodology, which utilizes copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. The bromination and ethylation steps are then carried out under specific reaction conditions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, 5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid has shown promise in several areas. In drug discovery, its triazole core is known for its ability to act as a bioisostere of other heterocycles, potentially offering improved pharmacokinetic profiles. Researchers have explored its potential as an anti-inflammatory agent and as a component in antitumor drug candidates. Additionally, the carboxylic acid group allows for further functionalization through esterification or amidation reactions, enabling the creation of derivatives with tailored biological activities.

The material science community has also taken interest in this compound due to its potential as a precursor for advanced materials such as coordination polymers and metal–organic frameworks (MOFs). The bromine atom can serve as a coordinating site for metal ions, while the triazole ring provides structural rigidity. Recent studies have demonstrated that derivatives of this compound can form highly porous MOFs with applications in gas storage and catalysis.

From an environmental perspective, 5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental impact. Regulatory agencies continue to monitor such compounds to ensure their safe use and disposal.

In conclusion, 5-Bromo-1-Ethyl-1H-[1,2,3]Triazole-4-Carboxylic Acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.